5-Ethoxy-4-methylfuran-2(5H)-one

• IUPAC Name: 2-ethoxy-3-methyl-2H-furan-5-one
• InChI: InChI=1S/C7H10O3/c1-3-9-7-5(2)4-6(8)10-7/h4,7H,3H2,1-2H3
• InChI Key: XWDBQKWZLPOYFB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1C(=CC(=O)O1)C
• Molecular Formula: C7H10O3
• DSSTOX Substance ID: DTXSID60511824
• Molecular Weight: 142.15 g/mol
• CAS RN: 78920-13-5

Description

5-Ethoxy-4-methylfuran-2(5H)-one is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. It is a cyclic ketone with the molecular formula C7H10O3 and a molecular weight of 142.15 g/mol. This compound is also known as EMFO and is synthesized through various methods.

Mechanism of Action

The mechanism of action of EMFO is not fully understood, but it is believed to act by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species. This leads to a reduction in inflammation and oxidative stress, which are key factors in the development of various diseases.
Biochemical and Physiological Effects:
EMFO has been found to have various biochemical and physiological effects. It has been shown to reduce the production of nitric oxide, which is a key mediator of inflammation. It also inhibits the activity of cyclooxygenase-2, an enzyme involved in the production of prostaglandins, which are also involved in inflammation. EMFO has also been found to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase, which protect against oxidative stress.

Advantages and Limitations for Lab Experiments

EMFO has several advantages for use in lab experiments. It is a stable compound and can be easily synthesized with a high degree of purity. It is also relatively inexpensive compared to other compounds with similar therapeutic potential. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on EMFO. One area of research could be to investigate its potential as a treatment for cancer. EMFO has been found to inhibit the growth of cancer cells in vitro, and further research could explore its potential as a cancer treatment in vivo. Another area of research could be to investigate its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease. EMFO has been found to protect against oxidative stress, which is a key factor in the development of these disorders. Further research could explore its potential as a neuroprotective agent.

Scientific Research Applications

EMFO has been the subject of extensive scientific research due to its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and antioxidant properties. These properties make it a potential candidate for the treatment of various diseases such as cancer, arthritis, and neurodegenerative disorders.